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Compound of Interest

Compound Name: Crystal Violet-d6

Cat. No.: B587257 Get Quote

An In-depth Technical Guide to Crystal Violet-d6

This technical guide provides a comprehensive overview of Crystal Violet-d6, a deuterated

analog of the triphenylmethane dye, Crystal Violet. This document is intended for researchers,

scientists, and drug development professionals who utilize stable isotope-labeled compounds

in their analytical methodologies.

Core Properties of Crystal Violet-d6
Crystal Violet-d6 is a stable isotope-labeled version of Crystal Violet, where six hydrogen

atoms have been replaced by deuterium. This isotopic substitution makes it an ideal internal

standard for mass spectrometry-based quantitative analyses.

Quantitative Data Summary
The key physicochemical properties of Crystal Violet-d6 are summarized in the table below for

easy reference and comparison.
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Property Value References

Molecular Weight 414.02 g/mol [1][2][3][4]

Chemical Formula C₂₅H₂₄D₆ClN₃ [1][2][4]

CAS Number 1266676-01-0 [1][2]

Appearance Not specified, typically a solid

Purity Isotopic Purity: >99.0 atom% D [5]

Molecular Weight (Trihydrate) 468.06 g/mol

Chemical Formula (Trihydrate) C₂₅D₆H₂₄ClN₃ · 3H₂O

Applications in Analytical Chemistry
Crystal Violet-d6 serves as a crucial internal standard in various analytical techniques,

particularly in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-

mass spectrometry (GC-MS).[2][5] The known concentration of this deuterated standard allows

for accurate quantification of the non-labeled Crystal Violet analyte in complex matrices by

correcting for variations during sample preparation and analysis.

Experimental Protocols
While specific experimental protocols are highly dependent on the analytical method and

matrix, a general workflow for the use of Crystal Violet-d6 as an internal standard in a

quantitative LC-MS analysis is outlined below.

General Workflow for Quantitative Analysis using
Crystal Violet-d6
The following diagram illustrates a typical workflow for a quantitative analysis experiment, such

as drug metabolite identification or environmental sample testing, utilizing Crystal Violet-d6 as

an internal standard.
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Sample Preparation

LC-MS Analysis

Data Processing

Biological or Environmental Sample

Spike with known amount of Crystal Violet-d6

Extraction of Analytes

Liquid Chromatography Separation

Mass Spectrometry Detection

Calculate Peak Area Ratio (Analyte/IS)

Quantification of Crystal Violet Determine Analyte Concentration
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Workflow for quantitative analysis using an internal standard.
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Logical Relationship in Isotope Dilution Mass
Spectrometry
The fundamental principle behind using Crystal Violet-d6 is isotope dilution mass

spectrometry. The logical relationship of how an internal standard is used to ensure accurate

quantification is depicted in the diagram below.

Crystal Violet (Analyte)
(Unknown Quantity)

Measure Peak Area Ratio
(CV / CV-d6)

by Mass Spectrometry

Crystal Violet-d6 (Internal Standard)
(Known Quantity)

Accurate Quantification of Crystal Violet

Click to download full resolution via product page

Logical diagram of isotope dilution for quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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